5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile
Overview
Description
Isoxazoles are five-membered aromatic heterocycles containing adjacent oxygen and nitrogen atoms . They are found in a variety of naturally occurring compounds and biologically active molecules . They are especially useful in medicine, as many antifungal drugs belong to the isoxazole class .
Synthesis Analysis
Isoxazoles can be synthesized through various methods. One common method is the 1,3-dipolar cycloaddition of in situ generated nitrile oxides and terminal acetylenes . Another method is the addition of hydroxylamine to α-cyano ketones .Molecular Structure Analysis
Isoxazoles have a five-membered ring structure with adjacent oxygen and nitrogen atoms . The exact structure of “5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile” would need to be determined through further analysis.Chemical Reactions Analysis
The reactions of isoxazoles can vary depending on the specific compound. Some isoxazoles can exist in solutions as two tautomeric forms .Physical and Chemical Properties Analysis
The physical and chemical properties of isoxazoles can vary depending on the specific compound. For example, some isoxazoles have a melting point of 135-139 °C .Scientific Research Applications
Isoxazoline Derivatives in Medicinal Chemistry
Isoxazolines, a related chemical class, have garnered attention for their medicinal chemistry applications due to their diverse biological activities. Isoxazoline derivatives have been explored as anticancer agents, highlighting the importance of nitrogen and oxygen-containing heterocycles in drug development. Structural-activity relationship studies indicate that isoxazoline compounds may exert anticancer effects through various mechanisms, including inhibition of cancer cell growth and induction of apoptosis. Such insights could suggest potential research directions for 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile in exploring its anticancer properties (Kaur et al., 2014).
Ectoparasiticidal Applications of Isoxazolines
Isoxazolines have also been studied for their ectoparasiticidal efficacy. These compounds act on the nervous system of invertebrates by inhibiting glutamate- and gamma-aminobutyric acid-gated chloride channels. This mode of action suggests that similar structures, including this compound, could potentially be investigated for applications in controlling ectoparasites, offering a new avenue for the development of veterinary medicines (Zhou et al., 2021).
Antioxidant and Anti-inflammatory Research
The pharmacological evaluation of compounds with similar structural features has shown promising antioxidant and anti-inflammatory activities. Such compounds, through their interaction with biological systems, can mitigate oxidative stress and inflammation, suggesting that this compound could be a candidate for further studies in these areas. Research focusing on the synthesis and evaluation of related structures for their biological activities could provide insights into the therapeutic potential of this compound (Raut et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Isoxazoles have a broad spectrum of targets and high biological activity, making them useful in the development of new therapeutic agents with increased potency and lower toxicity . Future research could focus on developing new isoxazoles with improved properties and exploring their potential applications in medicine and other fields .
Properties
IUPAC Name |
5-amino-3-(3,4,5-triethoxyphenyl)-1,2-oxazole-4-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-4-20-12-7-10(14-11(9-17)16(18)23-19-14)8-13(21-5-2)15(12)22-6-3/h7-8H,4-6,18H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLALEGDVRAAJRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C2=NOC(=C2C#N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.